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Compound of Interest

Compound Name: ANR94

Cat. No.: B1663730 Get Quote

Essential Safety and Handling Guide for ANR94
For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling, use, and

disposal of ANR94, a potent and selective adenosine A2A receptor (AA2AR) antagonist.

Adherence to these guidelines is essential to ensure a safe laboratory environment and the

integrity of your research. ANR94 is intended for laboratory research use only.

Personal Protective Equipment (PPE)
Standard laboratory personal protective equipment should be worn at all times when handling

ANR94. The recommended PPE includes:
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PPE Category Item Specification

Eye Protection Safety Glasses
ANSI Z87.1 certified, with side

shields

Hand Protection Gloves
Nitrile or other chemically

resistant gloves

Body Protection Laboratory Coat Standard, long-sleeved

Respiratory Not generally required

Use in a well-ventilated area. If

dust is generated, a NIOSH-

approved respirator may be

necessary.

Safe Handling and Storage
Proper handling and storage procedures are critical to maintaining the stability of ANR94 and

ensuring the safety of laboratory personnel.

Handling:

Avoid inhalation of dust and contact with skin and eyes.

Use in a well-ventilated area or in a chemical fume hood.

Wash hands thoroughly after handling.

Storage:

Store in a tightly sealed container.

Keep in a dry, dark place.

Short-term storage (days to weeks) at 0-4°C is recommended.[1]

For long-term storage (months to years), store at -20°C.[1]

Stock solutions should be stored at -20°C for up to one month or -80°C for up to six months.
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First Aid Measures
In the event of exposure to ANR94, follow these first aid procedures:

Exposure Route First Aid Procedure

Inhalation
Move the individual to fresh air. If breathing is

difficult, seek medical attention.

Skin Contact

Remove contaminated clothing. Wash the

affected area with soap and water for at least 15

minutes.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids occasionally. Seek medical attention.

Ingestion

Do not induce vomiting. If the person is

conscious, rinse their mouth with water. Seek

immediate medical attention.

Disposal Plan
Dispose of ANR94 and any contaminated materials in accordance with all applicable federal,

state, and local environmental regulations.

Unused Product: Dispose of as hazardous chemical waste. Do not allow it to enter drains or

waterways.

Contaminated Materials: Items such as gloves, pipette tips, and empty containers that have

come into contact with ANR94 should be collected in a designated hazardous waste

container and disposed of accordingly.

Experimental Protocols
While specific experimental designs will vary, the following provides a general framework for

preparing and using ANR94 in a research setting.
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Preparation of Stock Solutions
ANR94 is soluble in DMSO and ethanol.

Solvent
Maximum Concentration
(mg/mL)

Maximum Concentration
(mM)

DMSO 10.36 50

Ethanol 20.72 100

To prepare a stock solution:

Calculate the required mass of ANR94 based on the desired concentration and volume.

Weigh the ANR94 powder in a suitable container.

Add the appropriate volume of solvent (e.g., DMSO).

Vortex or sonicate until the solid is completely dissolved. Gentle warming may be required.

In Vivo Experimental Workflow
The following diagram outlines a general workflow for an in vivo study using ANR94.
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Caption: General workflow for an in vivo experiment involving ANR94.

Adenosine A2A Receptor Signaling Pathway
ANR94 functions as an antagonist of the adenosine A2A receptor, which is a G-protein coupled

receptor (GPCR). The binding of an agonist (like adenosine) to the A2A receptor typically

initiates a signaling cascade that leads to an increase in intracellular cyclic AMP (cAMP). As an

antagonist, ANR94 blocks this action.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1663730?utm_src=pdf-body-img
https://www.benchchem.com/product/b1663730?utm_src=pdf-body
https://www.benchchem.com/product/b1663730?utm_src=pdf-body
https://www.benchchem.com/product/b1663730?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663730?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Membrane

Cytoplasm

Adenosine A2A Receptor

Gs Protein

Activates

Adenylyl Cyclase

Activates

cAMP

Converts ATP to

ATP

Protein Kinase A (PKA)

Activates

Downstream Cellular Response

Phosphorylates Targets

Adenosine (Agonist)

Activates

ANR94 (Antagonist)

Blocks

Click to download full resolution via product page

Caption: Simplified signaling pathway of the Adenosine A2A receptor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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